3,5-dichloro-4-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide

• IUPAC Name: 3,5-dichloro-4-methoxy-N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]benzamide
• InChI: InChI=1S/C22H18Cl2N4O3/c1-12-8-19-20(27-28(26-19)14-4-6-15(30-2)7-5-14)11-18(12)25-22(29)13-9-16(23)21(31-3)17(24)10-13/h4-11H,1-3H3,(H,25,29)
• InChI Key: NVWAAUUQJWMUIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC(=C(C(=C3)Cl)OC)Cl)C4=CC=C(C=C4)OC
• Molecular Formula: C22H18Cl2N4O3
• Molecular Weight: 457.3 g/mol

Description

The compound 3,5-dichloro-4-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide is a benzamide derivative featuring a benzotriazole core substituted with methoxy and methyl groups, coupled to a dichloro- and methoxy-substituted benzamide moiety. This article provides a comparative analysis of this compound with structurally related benzamides, focusing on synthesis, physicochemical properties, and functional implications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-dichloro-4-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide typically involves multi-step organic reactions. One common method includes the condensation of 3,5-dichloro-4-methoxybenzoic acid with 2-(4-methoxyphenyl)-6-methyl-2H-benzotriazole in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an anhydrous solvent like dichloromethane under reflux conditions to ensure complete conversion to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance reaction efficiency and yield. The use of automated systems for reagent addition and product isolation can further streamline the process, making it more cost-effective and scalable for commercial applications .

Chemical Reactions Analysis

Types of Reactions

3,5-dichloro-4-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide undergoes various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The chloro groups can be reduced to form corresponding hydrocarbons.

Substitution: The chloro groups can be substituted with nucleophiles such as amines or thiols to form new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles like sodium azide (NaN3) for substitution reactions. These reactions are typically carried out under controlled temperature and pressure conditions to ensure high selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy groups can yield 3,5-dichloro-4-formyl-N-[2-(4-formylphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide, while substitution of the chloro groups with amines can yield 3,5-diamino-4-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide .

Scientific Research Applications

3,5-dichloro-4-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3,5-dichloro-4-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide involves its interaction with specific molecular targets and pathways. The compound’s chloro and methoxy groups allow it to form strong interactions with enzymes and receptors, potentially inhibiting their activity or altering their function. The benzotriazolyl group may also contribute to its binding affinity and specificity for certain biological targets .

Comparison with Similar Compounds

Structural Comparison with Analogous Benzamide Derivatives

Core Heterocyclic Systems

• Target Compound : Contains a benzotriazole ring (2H-benzotriazol-5-yl group), which is electron-deficient and may enhance π-π stacking interactions in biological targets .
• Analog 1 (): Compounds like 4e (2-(4,5-dicyano-1H-imidazol-2-yl)-N-(4-methoxyphenyl)benzamide) feature a dicyanoimidazole ring.

Substituent Effects

• The target compound’s 3,5-dichloro-4-methoxy benzamide moiety enhances lipophilicity, favoring membrane permeability, while the 4-methoxyphenyl group on the benzotriazole may improve solubility .
• In contrast, 4c () has a 4-nitrophenyl substituent, which increases electron-withdrawing effects and may reduce bioavailability compared to methoxy groups .

Physicochemical Properties and Spectral Data

Melting Points and Stability

Compound	Melting Point (°C)	Key Substituents	Heterocycle
Target Compound	Not Reported	3,5-Cl, 4-OCH₃, 4-OCH₃-Ph	Benzotriazole
4e ()	262–265	4-OCH₃-Ph, dicyanoimidazole	Imidazole
8a ()	290	Acetyl, methyl-pyridine	Thiadiazole
4c ()	292–294	4-NO₂-Ph	Imidazole

• Higher melting points in nitro-substituted analogs (e.g., 4c ) suggest stronger intermolecular interactions due to polar nitro groups . The target compound’s dichloro and methoxy substituents likely balance lipophilicity and crystallinity.

Spectroscopic Signatures

• IR Spectroscopy :
  • Target Compound: Expected C=O stretch ~1660–1680 cm⁻¹ (benzamide), with Cl and OCH₃ groups influencing absorption .
  • 4e (): Shows C≡N stretches (~2200 cm⁻¹) absent in the target compound, highlighting distinct electronic profiles .
• NMR Spectroscopy :
  • Thiadiazole derivatives (e.g., 8a ) exhibit downfield shifts for aromatic protons due to electron-withdrawing thiadiazole rings, whereas the target’s benzotriazole may show similar deshielding .